Cas no 141567-36-4 ((2-methyl-1,3-oxazol-5-yl)methanamine)

(2-Methyl-1,3-oxazol-5-yl)methanamine is a heterocyclic amine featuring a methyl-substituted oxazole core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile building block for the synthesis of bioactive molecules. The oxazole ring confers stability and moderate polarity, while the primary amine functionality allows for further derivatization, enabling the incorporation of this scaffold into more complex structures. Its well-defined reactivity profile makes it suitable for applications in drug discovery, particularly in the development of small-molecule inhibitors or modulators. The compound is typically handled under standard laboratory conditions, with attention to amine-protection strategies when required.
(2-methyl-1,3-oxazol-5-yl)methanamine structure
141567-36-4 structure
Product Name:(2-methyl-1,3-oxazol-5-yl)methanamine
CAS No:141567-36-4
MF:C5H8N2O
MW:112.129820823669
MDL:MFCD11501069
CID:2774255
PubChem ID:19105071
Update Time:2025-11-02

(2-methyl-1,3-oxazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (2-METHYLOXAZOL-5-YL)METHANAMINE
    • (2-METHYL-1,3-OXAZOL-5-YL)METHANAMINE
    • 5-Oxazolemethanamine, 2-methyl-
    • FQEVXKSBFMCYTI-UHFFFAOYSA-N
    • (2-methyloxazole-5-yl)methanamine
    • AB64071
    • AK313898
    • 5-(AMINOMETHYL)-2-METHYL-1,3-OXAZOLE
    • AKOS006353107
    • 2-Methyl-5-oxazolemethanamine
    • SCHEMBL8566607
    • EN300-251939
    • DB-193031
    • SY204877
    • 1-(2-METHYL-1,3-OXAZOL-5-YL)METHANAMINE
    • (2-Methyl-5-oxazolyl)methanamine
    • CS-0186049
    • C72631
    • DS-11987
    • MFCD11501069
    • 141567-36-4
    • 820-451-4
    • (2-methyl-1,3-oxazol-5-yl)methanamine
    • MDL: MFCD11501069
    • Inchi: 1S/C5H8N2O/c1-4-7-3-5(2-6)8-4/h3H,2,6H2,1H3
    • InChI Key: FQEVXKSBFMCYTI-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC=C1CN

Computed Properties

  • Exact Mass: 112.063662883g/mol
  • Monoisotopic Mass: 112.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • XLogP3: -0.4

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 186.3±15.0 °C at 760 mmHg
  • Flash Point: 66.5±20.4 °C
  • Vapor Pressure: 0.7±0.4 mmHg at 25°C

(2-methyl-1,3-oxazol-5-yl)methanamine Security Information

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Additional information on (2-methyl-1,3-oxazol-5-yl)methanamine

Recent Advances in the Study of (2-methyl-1,3-oxazol-5-yl)methanamine (CAS: 141567-36-4) in Chemical Biology and Pharmaceutical Research

The compound (2-methyl-1,3-oxazol-5-yl)methanamine, with the CAS number 141567-36-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its oxazole core, has demonstrated promising potential in various therapeutic applications, including central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for (2-methyl-1,3-oxazol-5-yl)methanamine, highlighting its versatility as a building block for more complex pharmacophores. The research team employed a multi-step synthesis involving cyclization and functional group transformations, achieving high yields and purity. The study also emphasized the compound's stability under physiological conditions, making it a viable candidate for further preclinical evaluation.

In another groundbreaking study, researchers investigated the compound's interaction with gamma-aminobutyric acid (GABA) receptors, which are critical targets for treating anxiety and epilepsy. Using computational docking and in vitro assays, the team demonstrated that (2-methyl-1,3-oxazol-5-yl)methanamine exhibits moderate affinity for GABAA receptors, suggesting its potential as a modulator of CNS activity. These findings were corroborated by behavioral studies in animal models, where the compound showed anxiolytic effects without significant sedation.

Beyond its CNS applications, (2-methyl-1,3-oxazol-5-yl)methanamine has also been explored for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These results position it as a potential lead compound for developing new antibiotics.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of (2-methyl-1,3-oxazol-5-yl)methanamine. Recent pharmacokinetic studies have identified rapid metabolism as a limiting factor, prompting efforts to design derivatives with improved bioavailability. Collaborative research between academic and industrial laboratories is underway to address these limitations and advance the compound toward clinical trials.

In conclusion, (2-methyl-1,3-oxazol-5-yl)methanamine (CAS: 141567-36-4) represents a versatile and pharmacologically active scaffold with applications spanning CNS disorders and infectious diseases. Ongoing research aims to refine its properties and explore its full therapeutic potential, making it a compound of significant interest in the pharmaceutical industry.

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